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Ethnic Impact on Pharmacokinetics

The following table summarizes the key pharmacokinetic differences associated with ethnicity, as identified

in population PK analyses.

Clearance (CL)

) . Impact on Supporting
Ethnic Group Compared to White .
. Exposure (AUC) Evidence

Population
Japanese Approximately 36% lower Approximately 50%  First-in-Japanese

[1] higher [1] phase 1 study [1]
Non-Japanese Asian Approximately 36-40% Approximately 50%  Multiple population PK
(e.g., Chinese, Korean) lower [1] [2] higher [1] analyses [1] [2] [3]
Predominantly White Reference value (approx. Reference Pivotal Phase 3
Population 2.4 L/h) [1] exposure [1] (SECURE) study [1]

Detailed Experimental Protocols
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Protocol: First-in-Japanese Phase 1 Study

This study was designed to assess the PK, safety, and tolerability of isavuconazonium sulfate in healthy

Japanese male subjects [1].

e Study Design: Two parts.

o Part 1: Randomized, double-blind, placebo-controlled, single ascending dose. Cohorts received
single doses of 100, 200, or 400 mg isavuconazole equivalent, administered either orally or
intravenously [1].

o Part 2: Open-label, multiple-dose. Subjects received 200 mg isavuconazole equivalent orally or
intravenously. The regimen was a loading dose every 8 hours for 48 hours, followed by a once-
daily maintenance dose for 16 days [1].

¢ Population: Healthy Japanese male volunteers (aged 20-44 years) with a BMI between 18.5 and
25.0 kg/m? [1].

¢ PK Sampling: Blood samples were collected at specified time points after dosing to determine
plasma concentrations of isavuconazole. In Part 1, sampling continued for 10 days after a single dose
[1].

e Bioanalysis: Drug concentration in plasma was likely measured using a validated method such as
LC-MS/MS, a standard technique for this purpose [4].

¢ PK Analysis: Non-compartmental analysis was used to estimate PK parameters like AUC and CL.
The results were compared with historical data from predominantly White populations [1].

Protocol: Population Pharmacokinetic Modeling

Population PK (PopPK) models are developed by pooling data from multiple clinical studies to identify

sources of variability in drug exposure [2] [3].

o Data Source: PopPK models for isavuconazole have included data from healthy volunteers and
patients (e.g., with invasive fungal infections, solid organ transplants) from various racial backgrounds
[2] 3.

e Structural Model: A two-compartment model with first-order elimination best describes
isavuconazole's PK. For oral administration, a Weibull absorption model is typically used [2] [3].

e Covariate Analysis: The effect of patient demographics (e.g., body size, race, sex, renal function) on
PK parameters is tested. Race was consistently identified as a statistically significant covariate
on clearance (CL) [2] [3].

¢ Model Evaluation: Models are validated using techniques like visual predictive checks and bootstrap
analysis to ensure robustness and predictive performance [2] [3].
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FAQs and Troubleshooting for Researchers

¢ Q1: Should the isavuconazole dosing regimen be adjusted for Asian patients in clinical trials?

o A: Based on current evidence, no. Despite the pharmacokinetic differences, exposure-response
analyses have shown no relationship between the higher isavuconazole exposure in
Asian populations and efficacy or safety outcomes within the range achieved by the
standard regimen [1]. Therefore, the same loading and maintenance doses are recommended.

¢ Q2: Besides ethnicity, what other factors significantly impact isavuconazole pharmacokinetics?

o A: Population PK analyses have identified several covariates. Body size metrics (e.g., total
body weight, lean body mass, BMI) are frequently correlated with the volume of distribution [2]
[3]. Concomitant medications are critical; strong CYP3A4 inducers (e.qg., rifampin,
carbamazepine) and inhibitors (e.g., ketoconazole) are contraindicated as they dramatically
alter clearance [5]. The type of population (healthy volunteer vs. patient) and creatinine
clearance have also been identified as covariates in some models [2] [3].

e Q3: Is therapeutic drug monitoring (TDM) recommended for isavuconazole in Asian

populations?

o A: Routine TDM is not currently recommended for isavuconazole. However, the prescribing
information and literature suggest that TDM may be considered in special clinical
circumstances, such as for patients with severe hepatic impairment, obesity, or when managing
fungal strains with elevated MICs, regardless of ethnicity [2] [3].

Relationship Between Ethnic Factors and PK

The diagram below illustrates the relationship between ethnic factors and the pharmacokinetics of

isavuconazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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